4-Chloro-6-(difluoromethoxy)quinoline
Overview
Description
4-Chloro-6-(difluoromethoxy)quinoline, also known as DMFQ, is a chemical compound that has been used in a wide range of scientific research applications. It is a heterocyclic aromatic compound, and is composed of a quinoline ring with a 4-chloro-6-difluoromethoxy substituent. DMFQ has been studied for its potential applications in medicinal chemistry, materials science, and biochemistry.
Scientific Research Applications
4-Chloro-6-(difluoromethoxy)quinoline has been used in a variety of scientific research applications. It has been used in medicinal chemistry to study the synthesis of new drugs, as well as in materials science to study the synthesis of new materials. It has also been used in biochemistry to study the structure and function of proteins and enzymes.
Mechanism of Action
The mechanism of action of 4-Chloro-6-(difluoromethoxy)quinoline is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, which can lead to changes in the structure and function of proteins and other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-6-(difluoromethoxy)quinoline have not yet been fully studied. However, it is known to act as an inhibitor of certain enzymes, which can lead to changes in the structure and function of proteins and other molecules.
Advantages and Limitations for Lab Experiments
4-Chloro-6-(difluoromethoxy)quinoline has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize in a laboratory setting. Another advantage is that it can be used to study a wide range of biochemical and physiological processes. However, one limitation is that its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for the study of 4-Chloro-6-(difluoromethoxy)quinoline. These include further studies of its mechanism of action, its potential applications in medicinal chemistry and materials science, and its biochemical and physiological effects. Additionally, further research could be done on the synthesis of new analogs of 4-Chloro-6-(difluoromethoxy)quinoline and the potential applications of these analogs. Finally, further studies could be done on the potential toxicity of 4-Chloro-6-(difluoromethoxy)quinoline and its potential effects on the environment.
properties
IUPAC Name |
4-chloro-6-(difluoromethoxy)quinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClF2NO/c11-8-3-4-14-9-2-1-6(5-7(8)9)15-10(12)13/h1-5,10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKBLMJLFIOJWFL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=CC(=C2C=C1OC(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-(difluoromethoxy)quinoline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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